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Compound of Interest

Compound Name: Trimethyl borate

Cat. No.: B150158

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling trimethyl borate, a highly flammable and toxic compound. Adherence
to these procedures is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Hazard Information

Trimethyl borate is a colorless, volatile liquid that poses significant health and safety risks. It is
crucial to understand these hazards before handling the substance.

» Flammability: Trimethyl borate is a highly flammable liquid and vapor, with a low flash point.
[1][2][3] Vapors can form explosive mixtures with air and may travel to a source of ignition
and flash back.[1][2]

o Health Hazards: This chemical is toxic if swallowed, inhaled, or in contact with skin.[3] It can
cause serious eye irritation and irritation to the skin and respiratory tract.[3][4][5] Exposure
may lead to symptoms such as headache, nausea, vomiting, and diarrhea.[4] Furthermore, it
may damage fertility or the unborn child and cause damage to organs, particularly the central
nervous system and kidneys.[3][6]

Personal Protective Equipment (PPE)

The correct selection and use of PPE are non-negotiable when handling trimethyl borate. The
following table summarizes the required PPE.
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. Specifications and
Body Part Required PPE .
Recommendations

Goggles should be indirect-
vent, impact, and splash-
Chemical splash goggles and resistant. A face shield should
Eyes/Face ) . . . .
a face shield be worn in conjunction with
goggles, especially when there

is a high risk of splashing.[4]

The specific glove material
should be chosen based on
chemical resistance and the

Hands Solvent-resistant gloves duration of the task. Consult
with safety equipment
suppliers for

recommendations.[3][4]

Wear appropriate protective

] ] clothing to prevent skin
Chemical-resistant apron or )
Body ) ] ] exposure.[2] All protective
suit, and protective clothing )
clothing should be clean and

put on before work begins.[4]

A respirator is necessary when
ventilation is inadequate.
Follow OSHA respirator
regulations (29CFR 1910.134)
Respiratory NIOSH-approved respirator o Europee.an Stand'ard =N 149.
[1] Use a filter respirator for
organic vapors of low boiling
point adapted to the airborne
concentration of the

substance.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling trimethyl borate is essential to minimize exposure and
prevent accidents.
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e Preparation and Engineering Controls:

o

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

[¢]

Ensure that an eyewash station and safety shower are immediately accessible.[4][7]

[¢]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

[e]

Ground and bond all containers and receiving equipment to prevent static discharge.[7]

o

Use only non-sparking tools.[7]
e Handling the Chemical:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3][5]

o Keep the container tightly closed when not in use.[1][2]
o Avoid contact with skin, eyes, and clothing.[1][2]
o Do not breathe vapor, mist, or gas.[1][2]
o Do not eat, drink, or smoke in the handling area.[4]
e Storage:

o Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[2][4]

o Store in a tightly closed container, preferably under a nitrogen blanket.[1][2]

o Keep away from incompatible materials such as oxidizing agents, water, and moist air.[4]

[8]

Disposal Plan

Proper disposal of trimethyl borate and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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» Waste Characterization: Trimethyl borate waste is considered hazardous waste.[4]
e Spill Cleanup:

o In case of a spill, evacuate the area and remove all ignition sources.[4]

o Wear appropriate PPE as outlined above.

o For small spills, absorb with an inert, non-combustible material like dry lime, sand, or soda
ash.[4]

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for disposal.[2][9]

o Ventilate the area and wash the spill site after cleanup is complete.[4]

o Container Disposal: Do not reuse empty containers. Dispose of containers and any unused
contents in accordance with federal, state, and local regulations.[10]

o Regulatory Compliance: Contact your state's Department of Environmental Protection (DEP)
or the regional office of the Environmental Protection Agency (EPA) for specific disposal
recommendations.[4]

Quantitative Data Summary

Property Value

Flash Point < 80°F (< 27°Q)[9]
Molecular Weight 103.91 g/mol [9]
Boiling Point 68°C[11]

Melting Point -34°C[11]

Vapor Density 3.6 (Air = 1)[1]
Occupational Exposure Limits Not established[4]

Experimental Protocols
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While this document does not cite specific experiments, any protocol involving trimethyl
borate should incorporate the handling and disposal procedures outlined above. Researchers
must conduct a thorough risk assessment before beginning any new experiment.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of trimethyl borate, from
preparation to disposal.

Preparation & Engineering Controls
(Fume Hood, Eyewash, Grounding)

efore Handling

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Apron)

Ready to Handle

Chemical Handling
(Avoid Contact, Use Non-Sparking Tools)

After Use

If Spill Occurs

Proper Storage Spill Response
(Cool, Dry, Ventilated, Inert Atmosphere) (Evacuate, Absorb, Collect)

For Enjpty Containers/Waste

After Cleanup

Waste Disposal
(Hazardous Waste, Follow Regulations)

End of Process

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of trimethyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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